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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)benzoic acid

Cat. No.: B1275807 Get Quote

An In-depth Technical Guide to 4-(4-Bromophenoxy)benzoic acid

CAS Number: 21120-68-3

This technical guide provides a comprehensive overview of 4-(4-Bromophenoxy)benzoic
acid, a versatile chemical compound utilized across various scientific and industrial sectors. It

is intended for researchers, scientists, and professionals in drug development, material

science, and chemical synthesis. The document details the compound's physicochemical

properties, applications, safety protocols, and relevant experimental methodologies.

Physicochemical and Chemical Properties
4-(4-Bromophenoxy)benzoic acid is an aromatic carboxylic acid distinguished by a

bromophenoxy substituent.[1] This structure makes it a valuable building block in organic

synthesis.[1] It typically presents as a white, solid powder.[1][2]

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₁₃H₉BrO₃ [1][2][3][4]

Molecular Weight 293.11 g/mol [2]

Melting Point 185-192 °C [1]

Appearance White powder [1]

Purity ≥ 97% (by HPLC) [1][2][4]

Density 1.553 g/cm³ [5]

Flash Point 199.9 °C [5]

| pKa (Predicted) | 4.27 ± 0.10 |[3] |

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 21120-68-3 [1][2][3][4][5]

PubChem ID 4205865 [1][3]

MDL Number MFCD01244945 [1][2]

InChI

1S/C13H9BrO3/c14-10-3-7-

12(8-4-10)17-11-5-1-9(2-6-

11)13(15)16/h1-8H,(H,15,16)

[2][3]

InChIKey
GQZGWHFUVISZQO-

UHFFFAOYSA-N
[2][3]

| Canonical SMILES | C1=CC(=CC=C1C(=O)O)OC2=CC=C(C=C2)Br |[3] |

Applications and Research Areas
The unique structure of 4-(4-Bromophenoxy)benzoic acid lends itself to a variety of

applications, primarily as a chemical intermediate and building block.[1]
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Pharmaceutical Development: It serves as a key intermediate in the synthesis of

pharmaceuticals, particularly in the development of novel anti-inflammatory and analgesic

drugs.[1]

Agricultural Chemicals: The compound is used in the formulation of herbicides, pesticides,

and fungicides, contributing to their efficacy and stability.[1]

Material Science: It is utilized in the creation of advanced materials, including liquid crystals

that are fundamental to modern display technologies.[1]

Polymer Chemistry: As a monomer or building block, it is incorporated into specialty

polymers to enhance their thermal and mechanical properties for use in coatings and

adhesives.[1]

Analytical Chemistry: It can be used as a reagent in analytical techniques like

chromatography for the identification of other substances.[1]
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4-(4-Bromophenoxy)benzoic Acid
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Reactants:
- Methyl 4-hydroxybenzoate
- 1-Bromo-4-iodobenzene

- K₂CO₃ (Base)

Reaction Vessel:
- Add reactants to high-boiling

  polar aprotic solvent (e.g., DMF)
- Add Copper(I) catalyst

- Heat under inert atmosphere (N₂)

Saponification:
- Cool reaction mixture

- Add aq. NaOH or KOH
- Heat to hydrolyze ester

Acidic Workup:
- Cool to room temperature

- Pour into water
- Acidify with HCl (aq) to pH ~2

Isolation:
- Collect precipitate via

  vacuum filtration
- Wash with cold water

Purification:
- Recrystallize from a suitable
  solvent (e.g., Ethanol/Water)

Final Product:
4-(4-Bromophenoxy)benzoic acid

 

Sample Preparation:
- Accurately weigh sample (~1 mg)
- Dissolve in 1 mL of mobile phase

  or suitable solvent (e.g., Acetonitrile)
- Filter through 0.45 µm syringe filter

HPLC System Injection:
- Inject 10 µL of prepared sample

Chromatographic Separation:
- C18 Reversed-Phase Column
- Isocratic or Gradient Elution

UV Detection:
- Monitor absorbance at a

  suitable wavelength (e.g., 254 nm)

Data Analysis:
- Integrate peak area

- Calculate purity (%) relative
  to a standard or by area normalization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation:
- Thaw cryopreserved hepatocytes
- Assess viability (e.g., Trypan Blue)

- Prepare cell suspension in
  incubation buffer

Incubation:
- Add compound (final conc. ~1-5 µM)

  to hepatocyte suspension
- Incubate at 37°C in a shaking

  water bath

Time-Point Sampling:
- Aliquots taken at specific times
  (e.g., 0, 15, 30, 60, 120 min)

Reaction Quenching:
- Add aliquot to cold acetonitrile
  containing an internal standard

- Vortex and centrifuge to
  precipitate proteins

LC-MS/MS Analysis:
- Analyze supernatant to quantify
  the disappearance of the parent

  compound over time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(4-Bromophenoxy)benzoic acid CAS number 21120-
68-3 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275807#4-4-bromophenoxy-benzoic-acid-cas-
number-21120-68-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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